Cas no 72570-89-9 ((e)-1-(3,4-dimethoxyphenyl)non-1-en-3-one)

(e)-1-(3,4-dimethoxyphenyl)non-1-en-3-one structure
72570-89-9 structure
Product Name:(e)-1-(3,4-dimethoxyphenyl)non-1-en-3-one
CAS No:72570-89-9
MF:C17H24O3
MW:276.370665550232
CID:977339
PubChem ID:5993746
Update Time:2025-04-19

(e)-1-(3,4-dimethoxyphenyl)non-1-en-3-one Chemical and Physical Properties

Names and Identifiers

    • (e)-1-(3,4-dimethoxyphenyl)non-1-en-3-one
    • 72570-89-9
    • NSC284619
    • DTXSID80421698
    • NSC-284619
    • Inchi: 1S/C17H24O3/c1-4-5-6-7-8-15(18)11-9-14-10-12-16(19-2)17(13-14)20-3/h9-13H,4-8H2,1-3H3/b11-9+
    • InChI Key: GQYSDUVYEZEGDG-PKNBQFBNSA-N
    • SMILES: O=C(/C=C/C1C=CC(=C(C=1)OC)OC)CCCCCC

Computed Properties

  • Exact Mass: 276.17262
  • Monoisotopic Mass: 276.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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